Cas no 2639424-45-4 (2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid
• CAS No: 2639424-45-4
• MF: C₂₁H₁₅F₂NO₅
• MW: 399.344312906265
• CID: 5223923
• PubChem ID: 165899537
• Update Time: 2025-07-01

2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-5-(4-fluorophenoxy)-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid

• Inchi： 1S/C21H15F2NO5/c22-14-6-8-15(9-7-14)29-19-10-16(20(25)26)18(11-17(19)23)24-21(27)28-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,24,27)(H,25,26)
• InChI Key： HNEAZRFCHLPMCZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC2=CC=C(F)C=C2)=C(F)C=C1NC(OCC1=CC=CC=C1)=O

Additional information on 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic Acid (CAS No. 2639424-45-4)

2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid, with the CAS number 2639424-45-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both fluoro and benzyloxy substituents in its molecular structure imparts specific electronic and steric effects, making it a valuable candidate for further investigation in medicinal chemistry.

The structural motif of 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid is particularly noteworthy due to its potential applications in the design of novel therapeutic agents. The benzyloxy carbonyl group, for instance, is commonly employed in the synthesis of peptide mimetics and protease inhibitors, while the fluoro substituents are known to enhance metabolic stability and binding affinity. These features make the compound a promising scaffold for developing drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on the development of fluorinated benzoic acid derivatives due to their demonstrated efficacy in modulating biological pathways. The fluorine atoms in this compound can influence both the pharmacokinetic and pharmacodynamic properties of the molecule, potentially leading to improved drug bioavailability and therapeutic outcomes. Studies have shown that fluorine-containing compounds often exhibit enhanced lipophilicity and binding interactions with biological targets, which are critical factors in drug design.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro substituents at the 4-position and 5-position of the benzoic acid core necessitates careful selection of reagents and catalysts to achieve regioselectivity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the amide bond, fluoro groups, and aromatic rings suggests that it may interact with multiple biological targets simultaneously. This polypharmacological approach has become increasingly popular in recent years, as it allows for the development of drugs that can address complex diseases more effectively than single-target agents.

The role of computational chemistry in the study of 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic stability, and other critical properties before conducting expensive experimental trials. These predictions are particularly valuable in guiding the optimization process, where small modifications to the molecular structure can significantly impact its biological activity.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid (CAS No. 2639424-45-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.